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Chloramine-T hydrate safety data sheet MSDS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chloramine-T hydrate

CAS No.: 7080-50-4

Cat. No.: S007035

Chemical Identification & Properties

The table below summarizes the key identification and physical property data for Chloramine-T hydrate.

Property Description

Common Name Chloramine-T hydrate [1]

CAS Number 149358-73-6 [1]

Molecular Formula C7HoCINNaOsS [1]

Molecular Weight 245.659 g/mol [1]

Melting Point 167-170 °C (with decomposition) [1]
Storage Condition 2-8°C [1]

Hazards and Safety Information

Chloramine-T hydrate is classified as a hazardous chemical. The following table details its hazard codes

and precautionary statements.
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| Category | Information | | :--- | :--- | | GHS Hazard Pictograms | GHS05 (Corrosive), GHS07
(Irritant/Harmful), GHS08 (Health Hazard) [1] | | Signal Word | Danger [1] | | Hazard Statements (H) |
H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H334 (May cause allergy
or asthma symptoms or breathing difficulties if inhaled) [1] | | Precautionary Statements (P) | P261 (Avoid
breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a poison center
or doctor/physician) [1] | | Supplemental Hazard Info | Contact with acids liberates toxic gas [1] | |
Transport Identification | UN 3263, 8, PG 3 (Corrosive substance) [1] |

Safe Handling & Experimental Protocols

Due to the hazardous nature of this compound, strict safety protocols must be followed in the laboratory.

¢ Personal Protective Equipment (PPE): The database specifically advises wearing protective
gloves, protective clothing, and eyelface protection [1]. For researchers handling powders, the
use of a fume hood is essential to prevent inhalation, as the compound carries a warning for causing
breathing difficulties and asthma symptoms [1].
¢ Critical Hazard Note: A key safety warning is that contact with acids liberates toxic gas [1].
Experimental designs must ensure Chloramine-T hydrate is kept separate from acidic conditions
outside of a controlled fume hood.
¢ First Aid Measures: Based on the precautionary statements [1]:
o Inhalation: Move person to fresh air.
o Skin Contact: Remove contaminated clothing and rinse skin thoroughly with water.
o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and continue rinsing.
o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.
o General Response: In all cases of exposure, immediately call a poison center or doctor [1].

Experimental Workflow for Handling

The following diagram outlines the critical steps for safely handling Chloramine-T hydrate during

experimental preparation, based on the identified hazards.
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Start: Experiment Planning
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1. Review Experiment Protocol

l

2. Conduct Risk Assessment
(H302, H314, H334)

l

3. Don Appropriate PPE
Gloves, Lab Coat, Safety Glasses

'

4. Work in Fume Hood

'

5. Avoid Acid Contact
(Prevent toxic gas release)

'

6. Secure Waste Disposal

Click to download full resolution via product page

Diagram 1: Safety workflow for handling Chloramine-T hydrate, highlighting key hazard controls.
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Important Note on Information Completeness

¢ Information is Incomplete: The information provided here is not a full Safety Data Sheet. A
complete SDS contains 16 sections with detailed information on toxicological data, ecological
information, disposal considerations, and regulatory information, which are not present in the search
results [1].

o Verification is Essential: It is critical to obtain a full, certified SDS from a reputable supplier or
manufacturer before working with this chemical. The data here is from a third-party database and
may not be comprehensive or fully up-to-date.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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